Cas no 90536-50-8 (4-ethoxy-3-hydroxybenzoic acid)

• Product Name: 4-ethoxy-3-hydroxybenzoic acid
• CAS No: 90536-50-8
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 1956678
• PubChem ID: 13430082
• Update Time: 2025-11-02

4-ethoxy-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethoxy-3-hydroxy-
• 4-ethoxy-3-hydroxybenzoic acid
• Z1255400792
• DTXCID40491357
• 90536-50-8
• EN300-188235
• DTXSID80540570
• SCHEMBL825367

• Inchi： 1S/C9H10O4/c1-2-13-8-4-3-6(9(11)12)5-7(8)10/h3-5,10H,2H2,1H3,(H,11,12)
• InChI Key： JKWUXAUMKMGUMB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-ethoxy-3-hydroxybenzoic acid

4-Ethoxy-3-hydroxybenzoic Acid (CAS No. 90536-50-8): Properties, Applications, and Market Insights

4-Ethoxy-3-hydroxybenzoic acid (CAS No. 90536-50-8) is a versatile organic compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical synthesis. This aromatic carboxylic acid is characterized by its unique molecular structure, which includes an ethoxy group and a hydroxyl group attached to a benzoic acid backbone. The compound is also known by other names such as 3-hydroxy-4-ethoxybenzoic acid and ethyl gallate derivative, reflecting its chemical properties and potential uses.

The growing interest in 4-ethoxy-3-hydroxybenzoic acid is driven by its potential as an antioxidant and intermediate in organic synthesis. Recent studies have explored its role in skincare formulations, where its antioxidant properties may help combat oxidative stress and aging. This aligns with the current consumer trend toward natural and science-backed ingredients in personal care products. Researchers are also investigating its potential as a building block for more complex molecules in drug development.

From a chemical perspective, 4-ethoxy-3-hydroxybenzoic acid exhibits interesting solubility characteristics. It shows moderate solubility in polar organic solvents like ethanol and methanol, while being less soluble in water. This property makes it particularly useful in formulation chemistry, where controlled solubility is often required. The compound's melting point typically ranges between 150-155°C, and its molecular weight is 182.17 g/mol. These physical properties are frequently searched by chemists and formulators working with this material.

In the pharmaceutical industry, CAS 90536-50-8 has gained attention as a potential precursor for various active pharmaceutical ingredients (APIs). Its structural features make it suitable for modifications that could lead to novel therapeutic agents. Current research focuses on its derivatives as possible anti-inflammatory compounds, addressing the growing demand for new treatments in this therapeutic area. The compound's safety profile and stability under various conditions make it an attractive candidate for further pharmaceutical exploration.

The cosmetic industry has shown increasing interest in 4-ethoxy-3-hydroxybenzoic acid due to its potential antioxidant properties. As consumers become more educated about skincare ingredients, there's a rising demand for compounds that can protect against environmental stressors. This benzoic acid derivative is being evaluated for its ability to neutralize free radicals, potentially slowing visible signs of aging. Formulators are particularly interested in its compatibility with other common cosmetic ingredients and its stability in various product matrices.

From a synthetic chemistry standpoint, 3-hydroxy-4-ethoxybenzoic acid serves as a valuable intermediate. Its reactive functional groups allow for diverse chemical transformations, making it useful in the synthesis of more complex molecules. Organic chemists appreciate its versatility in reactions such as esterifications, etherifications, and various coupling reactions. The compound's purity and availability are frequently discussed topics in chemical forums and research publications.

Market analysis indicates steady growth in demand for CAS 90536-50-8, particularly from the Asia-Pacific region where pharmaceutical and cosmetic industries are expanding rapidly. Manufacturers are responding to this demand by optimizing production processes to ensure consistent quality and scalability. Quality control parameters such as purity (typically >98%), residual solvents, and heavy metal content are critical considerations for buyers in these industries.

Environmental and regulatory aspects of 4-ethoxy-3-hydroxybenzoic acid production are becoming increasingly important. The compound's biodegradability and ecological impact are subjects of ongoing research, especially as industries move toward more sustainable practices. Current data suggests that it has relatively low environmental toxicity, but comprehensive studies are still needed to fully understand its long-term environmental fate.

Storage and handling recommendations for 90536-50-8 typically include keeping the compound in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this chemical. Material safety data sheets (MSDS) provide detailed information about handling procedures, first aid measures, and disposal methods.

Future research directions for 4-ethoxy-3-hydroxybenzoic acid may explore its potential in emerging fields such as green chemistry and sustainable material science. Its structural features make it an interesting candidate for polymer modification or as a component in bio-based materials. As the scientific community continues to investigate this compound, we can expect to see new applications and improved synthetic methodologies in the coming years.

For researchers and industry professionals seeking 3-hydroxy-4-ethoxybenzoic acid, it's important to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. Batch-to-batch consistency, impurity profiles, and stability data are crucial factors to consider when selecting a supplier for this specialty chemical.

The patent landscape surrounding CAS 90536-50-8 reveals growing intellectual property activity, particularly in pharmaceutical and cosmetic applications. Companies are increasingly protecting novel uses and formulations containing this compound, indicating its commercial potential. This trend suggests that we may see more products incorporating this benzoic acid derivative in various industries in the near future.

Analytical methods for characterizing 4-ethoxy-3-hydroxybenzoic acid typically include HPLC, GC-MS, and various spectroscopic techniques. These methods are essential for quality control and research purposes, ensuring the compound meets the required specifications for its intended use. Method development and validation for this compound are topics of interest in analytical chemistry circles.

In conclusion, 90536-50-8 represents an interesting and versatile chemical with growing importance across multiple industries. Its unique combination of properties makes it valuable for current applications while offering potential for future innovations. As research continues to uncover new uses and benefits of this compound, its market significance is likely to increase, making it a chemical worth watching in the coming years.